Cas no 2168631-56-7 (2-chloro-4-cyclopropoxypyrimidin-5-amine)

• Product Name: 2-chloro-4-cyclopropoxypyrimidin-5-amine
• CAS No: 2168631-56-7
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 5995653
• PubChem ID: 133056750
• Update Time: 2025-11-07

2-chloro-4-cyclopropoxypyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-cyclopropoxypyrimidin-5-amine
• EN300-1294775
• 2168631-56-7

• Inchi： 1S/C7H8ClN3O/c8-7-10-3-5(9)6(11-7)12-4-1-2-4/h3-4H,1-2,9H2
• InChI Key： FFHHDGQXMANZNZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OC1CC1)N

Computed Properties

• Exact Mass: 185.0355896g/mol
• Monoisotopic Mass: 185.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61Ų

Additional information on 2-chloro-4-cyclopropoxypyrimidin-5-amine

2-Chloro-4-cyclopropoxypyrimidin-5-amine (CAS No. 2168631-56-7): A Comprehensive Overview

2-Chloro-4-cyclopropoxypyrimidin-5-amine (CAS No. 2168631-56-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs for the treatment of cancer and other diseases. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-chloro-4-cyclopropoxypyrimidin-5-amine.

Chemical Structure and Properties

2-Chloro-4-cyclopropoxypyrimidin-5-amine is a pyrimidine derivative with a chlorine atom at the 2-position and a cyclopropoxy group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is a white crystalline solid with a molecular formula of C₉H₁₀ClN₃O and a molecular weight of 209.65 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

The cyclopropoxy group in 2-chloro-4-cyclopropoxypyrimidin-5-amine is particularly noteworthy due to its strained ring structure, which can influence the reactivity and stability of the molecule. This feature has been exploited in the design of prodrugs and other pharmaceutical agents where controlled release and enhanced bioavailability are desired.

Synthesis Methods

The synthesis of 2-chloro-4-cyclopropoxypyrimidin-5-amine has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 2-chloro-4-hydroxypyrimidin-5-amine with cyclopropyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired cyclopropoxy derivative.

An alternative method involves the use of transition metal catalysts, such as palladium or copper, to facilitate the coupling reaction between 2-chloro-4-hydroxypyrimidin-5-amine and cyclopropyl alcohol. This approach offers improved selectivity and reduced side reactions, making it suitable for large-scale production.

Biological Activities

2-Chloro-4-cyclopropoxypyrimidin-5-amine has been extensively studied for its biological activities, particularly its potential as an anticancer agent. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

In addition to its anticancer properties, 2-chloro-4-cyclopropoxypyrimidin-5-amine has also been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.

Clinical Trials and Therapeutic Potential

The promising preclinical results with 2-chloro-4-cyclopropoxypyrimidin-5-amine have led to its evaluation in early-phase clinical trials. Initial studies have shown that the compound is well-tolerated by patients at therapeutic doses, with minimal side effects. These findings have paved the way for further clinical development, particularly in combination with other anticancer agents to enhance efficacy.

In addition to cancer therapy, there is growing interest in exploring the use of 2-chloro-4-cyclopropoxypyrimidin-5-amine for other diseases where DNA replication or viral infection plays a critical role. For example, ongoing research is investigating its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease, where aberrant DNA repair mechanisms may contribute to disease progression.

Conclusion

In conclusion, 2-chloro-4-cyclopropoxypyrimidin-5-amine (CAS No. 2168631-56-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the treatment of various diseases.